Cas no 2228423-43-4 (2-(2-bromopropyl)-1H-pyrrole)

• Product Name: 2-(2-bromopropyl)-1H-pyrrole
• CAS No: 2228423-43-4
• MF: C₇H₁₀BrN
• MW: 188.065001010895
• CID: 6446975
• PubChem ID: 69565713
• Update Time: 2025-06-10

2-(2-bromopropyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-1H-pyrrole
• EN300-1915449
• SCHEMBL5788278
• 2228423-43-4

• Inchi： 1S/C7H10BrN/c1-6(8)5-7-3-2-4-9-7/h2-4,6,9H,5H2,1H3
• InChI Key： VRYYRYGNVDPBQC-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CC=CN1

Computed Properties

• Exact Mass: 186.99966g/mol
• Monoisotopic Mass: 186.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 2-(2-bromopropyl)-1H-pyrrole

Compound 2-(2-bromopropyl)-1H-pyrrole (CAS No. 2228423-43-4): A Comprehensive Overview

The compound 2-(2-bromopropyl)-1H-pyrrole, identified by the CAS registry number 2228423-43-4, is an intriguing organic molecule that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of pyrroles, which are five-membered aromatic heterocycles containing one nitrogen atom. The presence of a bromine atom in the side chain introduces unique electronic and structural properties, making it a valuable substrate for further chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(2-bromopropyl)-1H-pyrrole, leveraging innovative methodologies such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These techniques not only enhance the efficiency of production but also allow for greater control over the stereochemistry and regioselectivity of the final product. The compound's structure, featuring a pyrrole ring fused with a brominated alkyl chain, provides a versatile platform for exploring its reactivity and potential applications.

One of the most promising areas of research involving 2-(2-bromopropyl)-1H-pyrrole is its role in drug discovery. The pyrrole moiety is known for its ability to act as a bioisostere, offering structural similarity to other heterocycles while introducing unique pharmacokinetic properties. The bromine substituent further enhances the molecule's potential as a lead compound due to its ability to participate in various nucleophilic substitution reactions, enabling the incorporation of diverse functional groups that can modulate biological activity.

In materials science, 2-(2-bromopropyl)-1H-pyrrole has been explored as a precursor for constructing advanced materials such as conductive polymers and coordination polymers. The pyrrole ring's inherent aromaticity and conjugation capabilities make it an ideal building block for these applications. Recent studies have demonstrated that the brominated side chain can serve as a site for post-synthetic modification, allowing for fine-tuning of material properties such as conductivity and mechanical stability.

The synthesis of 2-(2-bromopropyl)-1H-pyrrole typically involves multi-step processes that combine principles from organic synthesis and catalysis. A common approach begins with the preparation of an appropriate pyrrole derivative, followed by alkylation using a bromoalkane under controlled conditions. The reaction conditions are optimized to ensure high yields and selectivity, often employing polar aprotic solvents and phase-transfer catalysts to facilitate the alkylation process.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of 2-(2-bromopropyl)-1H-pyrrole to assess its potential impact on ecosystems. Studies suggest that under aerobic conditions, the compound undergoes microbial degradation via hydrolytic cleavage and oxidative transformations, ultimately yielding innocuous byproducts. These findings are crucial for ensuring sustainable practices in its production and application.

In conclusion, 2-(2-bromopropyl)-1H-pyrrole (CAS No. 2228423-43-4) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for future innovations in chemistry and beyond.